Cas no 2877674-92-3 (N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide
• CAS No: 2877674-92-3
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104174614
• CID: 5330415
• PubChem ID: 165434459
• Update Time: 2025-05-23

N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040867505
• N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide
• F6753-3167
• 2877674-92-3
• N-Cyclopropyl-1-[(2-methyl-4-thiazolyl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C14H21N3OS/c1-10-15-13(9-19-10)8-17-6-2-3-11(7-17)14(18)16-12-4-5-12/h9,11-12H,2-8H2,1H3,(H,16,18)
• InChI Key： AACBFJQKEAYVSD-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C)=N2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 279.14053348g/mol
• Monoisotopic Mass: 279.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.4±40.0 °C(Predicted)
• pka: 15.66±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide

N-Cyclopropyl-1-[(2-Methyl-1,3-Thiazol-4-Yl)Methyl]Piperidine-3-Carboxamide: A Comprehensive Overview

The compound N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide (CAS No. 2877674-92-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development. The molecule is characterized by its complex architecture, which includes a piperidine ring, a thiazole moiety, and a cyclopropyl group. These structural elements contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. The piperidine ring in this compound is known for its ability to form hydrogen bonds, which enhances its bioavailability and pharmacokinetic properties. Additionally, the cyclopropyl group introduces strain into the molecule, potentially increasing its reactivity and selectivity in biological systems.

One of the most intriguing aspects of this compound is its ability to act as a modulator of cellular signaling pathways. Research has shown that it can interact with key enzymes involved in inflammation and apoptosis, making it a potential candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its selective binding affinity for certain receptors has been demonstrated in vitro, suggesting its potential as a lead compound for drug design.

The synthesis of N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This advancement has paved the way for further exploration of its therapeutic potential.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to encapsulate within lipid nanoparticles or polymeric micelles has been explored extensively. These delivery systems enhance the stability and bioavailability of the compound, ensuring that it reaches its intended target sites within the body with minimal systemic toxicity.

Another area where this compound has demonstrated significant potential is in antimicrobial research. Studies have shown that it exhibits potent activity against a wide range of bacterial and fungal pathogens. This is particularly important given the rising threat of antibiotic resistance worldwide. The compound's unique chemical structure allows it to disrupt microbial cell membranes while sparing host cells, making it an attractive candidate for novel antimicrobial therapies.

From an environmental perspective, researchers have also investigated the biodegradability and eco-toxicity of N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide. Initial findings suggest that it degrades efficiently under aerobic conditions, minimizing its impact on ecosystems. This is crucial for ensuring sustainable drug development practices that align with global environmental goals.

In conclusion, N-cyclopropyl-1-[(2-methyl-1,3-thiazol-4-Yl)Methyl]Piperidine - 3 - Carboxamide (CAS No. 2877674 - 92 - 3) represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.